Cas no 1805198-89-3 (Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1805198-89-3
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885296
• Update Time: 2025-05-26

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-17-7(16)3-5-2-6(4-11)10(14)15-8(5)9(12)13/h2,9H,3-4H2,1H3
• InChI Key： MNDAOMOWHBQWMS-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C(F)F)C(=C1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate

Comprehensive Overview of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805198-89-3)

Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805198-89-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are increasingly sought after due to their unique chemical properties and versatility in synthesis. The presence of bromomethyl and difluoromethyl groups in its structure makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds and small-molecule drugs.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their role in enhancing the metabolic stability and bioavailability of drug candidates. Researchers and chemists frequently search for terms like "fluoropyridine synthesis," "difluoromethyl applications," and "bromomethyl reactivity" to explore the potential of compounds like Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate. This compound's unique combination of functional groups allows for selective modifications, making it a cornerstone in medicinal chemistry and crop protection formulations.

The synthesis of Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate involves multi-step processes, often starting from commercially available pyridine precursors. Key reactions include halogenation, esterification, and fluorination, which are critical for achieving the desired molecular architecture. Its CAS No. 1805198-89-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research publications. The compound's stability under various conditions also makes it a reliable choice for high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate is gaining traction due to its compatibility with green chemistry principles. Innovations in catalytic fluorination and solvent-free reactions have reduced the environmental impact of its production, aligning with global sustainability goals. This aligns with trending searches such as "eco-friendly fluorination methods" and "green synthesis of heterocycles," reflecting the growing emphasis on sustainable chemical practices.

In conclusion, Methyl 3-(bromomethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805198-89-3) represents a critical building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing scientific interest. As the field evolves, this compound will likely remain at the forefront of innovations in fluorine chemistry and functionalized heterocycles.